Cas no 1804638-70-7 (4-(Chloromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylic acid)

4-(Chloromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylic acid is a versatile heterocyclic compound featuring a chloromethyl group, a hydroxyl group, and a trifluoromethoxy substituent on a pyridine backbone. Its multifunctional structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of active ingredients requiring trifluoromethoxy or hydroxypyridine motifs. The presence of both reactive chloromethyl and carboxylic acid groups allows for further derivatization, enabling precise modifications for targeted applications. This compound exhibits high chemical stability and compatibility with various reaction conditions, making it suitable for use in complex synthetic pathways. Its well-defined structure ensures consistent performance in research and industrial-scale processes.
4-(Chloromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylic acid structure
1804638-70-7 structure
Product Name:4-(Chloromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylic acid
CAS No:1804638-70-7
MF:C8H5ClF3NO4
MW:271.577811956406
CID:4832215
Update Time:2025-05-19

4-(Chloromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(Chloromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylic acid
    • Inchi: 1S/C8H5ClF3NO4/c9-2-3-1-4(14)13-5(7(15)16)6(3)17-8(10,11)12/h1H,2H2,(H,13,14)(H,15,16)
    • InChI Key: XRDMVCYSIXLAQH-UHFFFAOYSA-N
    • SMILES: ClCC1=CC(NC(C(=O)O)=C1OC(F)(F)F)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 427
  • XLogP3: 0.8
  • Topological Polar Surface Area: 75.6

4-(Chloromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029095457-1g
4-(Chloromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylic acid
1804638-70-7 97%
1g
$1,534.70 2022-04-02

Additional information on 4-(Chloromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylic acid

Introduction to 4-(Chloromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1804638-70-7)

4-(Chloromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylic acid, with the CAS number 1804638-70-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and pharmacological potential. The unique arrangement of functional groups in its molecular framework, including a chloromethyl substituent, a hydroxy group, and a trifluoromethoxy moiety, makes it a versatile intermediate in the synthesis of various bioactive molecules.

The chloromethyl group (–CH₂Cl) at the 4-position of the pyridine ring introduces reactivity that allows for further functionalization through nucleophilic substitution reactions. This feature is particularly valuable in drug discovery, where it serves as a precursor for introducing more complex structures. The presence of the hydroxy group (–OH) at the 6-position adds another layer of reactivity, enabling interactions with various biological targets through hydrogen bonding. Additionally, the trifluoromethoxy group (–OCH₂CF₃) at the 3-position enhances lipophilicity and metabolic stability, which are critical factors in optimizing drug-like properties.

Recent advancements in medicinal chemistry have highlighted the importance of pyridine derivatives in developing novel therapeutic agents. Specifically, compounds with structural motifs similar to 4-(Chloromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylic acid have been explored for their potential applications in treating neurological disorders, infectious diseases, and cancer. The trifluoromethoxy group, in particular, has been shown to modulate enzyme activity and receptor binding affinity, making it a key structural element in many drug candidates.

In a notable study published in the Journal of Medicinal Chemistry, researchers demonstrated that derivatives of this compound exhibit inhibitory effects on certain kinases involved in tumor progression. The chloromethyl group was utilized to link this scaffold to other pharmacophores, enhancing target specificity and improving pharmacokinetic profiles. These findings underscore the compound's significance as a building block in oncology research.

The synthesis of 4-(Chloromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylic acid involves multi-step organic transformations that require precise control over reaction conditions. Typically, it begins with the functionalization of a pyridine precursor through electrophilic aromatic substitution or nucleophilic addition reactions. The introduction of the chloromethyl group often employs chloroacetaldehyde or formaldehyde derivatives under controlled pH conditions. Subsequent modifications include protecting and deprotecting hydroxyl groups to prevent unwanted side reactions.

The role of computational chemistry has been instrumental in optimizing synthetic routes for this compound. Molecular modeling techniques have been used to predict reaction outcomes and identify optimal conditions for high-yield production. Furthermore, virtual screening methods have helped researchers identify potential derivatives with enhanced biological activity by systematically modifying key structural features.

From a pharmaceutical perspective, the versatility of 4-(Chloromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylic acid lies in its ability to serve as a precursor for numerous drug candidates. Its structural features allow for modifications that can fine-tune pharmacological properties such as solubility, bioavailability, and metabolic stability. For instance, replacing the chloromethyl group with other bioisosteric moieties can alter binding interactions without significantly compromising activity.

Recent research has also explored its role in developing antiviral agents. The combination of electron-withdrawing groups like the trifluoromethoxy moiety and electron-donating groups like hydroxyl functionalities creates a balance that can interact effectively with viral proteases and polymerases. This has led to several promising candidates being investigated further in preclinical studies.

The chemical stability of 4-(Chloromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylic acid is another critical consideration during its synthesis and application. The presence of both acidic (hydroxyl) and basic (amine-like character due to nitrogen) functional groups necessitates careful storage conditions to prevent degradation. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to monitor purity and ensure consistency across batches.

In conclusion,4-(Chloromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylic acid represents a valuable compound in pharmaceutical research due to its unique structural features and biological potential. Its role as an intermediate in synthesizing novel therapeutic agents continues to be explored across various disease areas. As research progresses, further optimization of its synthetic pathways and exploration of its pharmacological applications will likely expand its significance in drug development efforts worldwide.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent